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Compound of Interest

Compound Name: Vulolisib

Cat. No.: B10830835 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides essential procedural guidance for the safe and compliant disposal of

Vulolisib, a chemical compound requiring specialized handling due to its hazardous properties.

Adherence to these protocols is critical to ensure personnel safety and environmental

protection. Vulolisib is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1].

Hazard Identification and Safety Summary
Before handling Vulolisib, it is imperative to be familiar with its hazard profile. This information

dictates the stringent disposal measures required.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1].

Acute Aquatic Toxicity H400 Very toxic to aquatic life[1].

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects[1].

Key Precautionary Statements for Disposal:

P273: Avoid release to the environment[1].
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P391: Collect spillage[1].

P501: Dispose of contents/container to an approved waste disposal plant[1].

Step-by-Step Disposal Procedures
The following protocols provide a framework for the proper disposal of Vulolisib in various

forms. These procedures are designed to mitigate risks and ensure compliance with safety

regulations.

2.1. Unused or Expired Pure Vulolisib

Do Not Dispose in Standard Trash or Sewer: Under no circumstances should Vulolisib be

discarded in regular laboratory trash or washed down the sink. This is to prevent

environmental contamination[1].

Container Integrity: Ensure the original container is securely sealed and clearly labeled as

"Hazardous Waste: Vulolisib."

Segregation: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company. Follow all institutional, local, state, and federal regulations for chemical waste

disposal[1].

2.2. Contaminated Labware and Personal Protective Equipment (PPE)

This category includes items such as pipette tips, centrifuge tubes, gloves, and bench paper

that have come into direct contact with Vulolisib.

Gross Decontamination (where applicable): For heavily contaminated reusable labware,

rinse with a suitable solvent (e.g., ethanol or isopropanol) to remove the bulk of the Vulolisib
residue. The resulting solvent rinse must be collected and disposed of as liquid hazardous

waste.

Collection: Place all disposable contaminated items into a dedicated, labeled, and sealed

hazardous waste container. A sturdy, leak-proof container with a lid is required.
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Labeling: Clearly label the container "Hazardous Waste: Vulolisib Contaminated Materials."

Disposal: Dispose of the container through your institution's hazardous waste management

program.

2.3. Vulolisib Solutions

Collection: Collect all aqueous and solvent-based solutions containing Vulolisib in a

designated, leak-proof, and chemically resistant hazardous waste container.

Labeling: Label the container with "Hazardous Waste: Vulolisib in [Solvent Name]" and an

approximate concentration.

Avoid Mixing: Do not mix Vulolisib waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

Disposal: Arrange for pickup by a certified hazardous waste contractor.

2.4. Spill Management and Cleanup

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large or in a confined

space, evacuate the immediate area.

Personal Protective Equipment: Wear appropriate PPE, including safety goggles, gloves,

and a lab coat.

Containment and Absorption: For liquid spills, absorb the material with an inert, non-

combustible absorbent material such as diatomite or universal binders[1].

Collection: Carefully sweep or scoop the absorbed material and any solid Vulolisib into a

designated hazardous waste container.

Decontamination: Decontaminate the spill surface by scrubbing with alcohol[1]. Collect all

cleaning materials for disposal as hazardous waste.
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Disposal: Seal and label the waste container and dispose of it through your institution's

hazardous waste program[1].

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols for

handling hazardous chemicals and information derived from the Vulolisib Safety Data Sheet.

The primary cited protocol is the universal requirement to dispose of hazardous materials

through an approved waste disposal plant, as mandated by safety regulations for substances

with this hazard profile[1].

Visual Workflow for Vulolisib Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Vulolisib waste.
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Caption: Workflow for the safe disposal of different forms of Vulolisib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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